Cas no 33493-30-0 (dimethyl 4-methylbenzoylphosphonate)

dimethyl 4-methylbenzoylphosphonate structure
33493-30-0 structure
Product Name:dimethyl 4-methylbenzoylphosphonate
CAS No:33493-30-0
MF:C10H13O4P
MW:228.181584119797
CID:918026
PubChem ID:298019
Update Time:2025-04-19

dimethyl 4-methylbenzoylphosphonate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 4-methylbenzoylphosphonate
    • dimethoxyphosphoryl-(4-methylphenyl)methanone
    • < 4-Methyl-benzoyl> -phosphonsaeure-dimethylester
    • AC1L6SIB
    • dimethyl 4-methyl-benzoylphosphonate
    • Dimethyl(p-toluoyl)phosphonat
    • Dimethyl-p-methylbenzoylphosphonat
    • NSC169644
    • p-MeC6H4C(O)P(O)(OMe)2
    • p-Methylbenzoyl-dimethyl-phosphonat
    • SCHEMBL776346
    • 33493-30-0
    • (4-Methyl-benzoyl)-phosphonic acid dimethyl ester
    • NSC-169644
    • DTXSID70305195
    • AKOS004907041
    • Inchi: 1S/C10H13O4P/c1-8-4-6-9(7-5-8)10(11)15(12,13-2)14-3/h4-7H,1-3H3
    • InChI Key: ADISLPDXEVFBEO-UHFFFAOYSA-N
    • SMILES: P(C(C1C=CC(C)=CC=1)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 228.05519
  • Monoisotopic Mass: 228.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.197
  • Boiling Point: 312.5°C at 760 mmHg
  • Flash Point: 156.6°C
  • Refractive Index: 1.5
  • PSA: 52.6
  • LogP: 2.62110
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